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Compound of Interest

Compound Name: MRTX1133 formic

Cat. No.: B14762524 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for researchers, scientists, and drug development professionals handling MRTX1133 formic.

Adherence to these guidelines is paramount to ensure personal safety and maintain a secure

laboratory environment.

MRTX1133 is a potent, selective, and non-covalent KRAS G12D inhibitor.[1] While specific

data for a formic acid salt of MRTX1133 is not detailed in publicly available safety documents, a

comprehensive safety plan must incorporate the hazards of both the active pharmaceutical

ingredient (API) and formic acid. MRTX1133 is classified as a skin and eye irritant, may cause

respiratory irritation, and is harmful if swallowed. Formic acid is a corrosive and flammable

liquid that can cause severe skin and eye burns, as well as respiratory tract irritation.[2]

Therefore, a stringent and cautious approach to handling is mandatory.

Quantitative Safety Data Summary
A consolidated overview of critical safety parameters for MRTX1133 and formic acid is

presented below. This table serves as a quick reference for understanding the key hazards and

physical properties.
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Parameter MRTX1133 Formic Acid

CAS Number 2621928-55-8[3][4] 64-18-6

Molecular Formula C₃₃H₃₁F₃N₆O₂[4][5] CH₂O₂

Molecular Weight 600.63 g/mol [4][5] 46.03 g/mol

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

H226: Flammable liquid and

vapourH302: Harmful if

swallowedH314: Causes

severe skin burns and eye

damageH331: Toxic if

inhaledH370: Causes damage

to organs[6]

Storage Temperature
Powder: -20°C (3 years)In

solvent: -80°C (6 months)[5]

Store below 4°C/39°F[2] in a

well-ventilated area away from

ignition sources.[7]

Detailed Handling and Disposal Protocols
A meticulous, step-by-step approach to handling MRTX1133 formic is essential to minimize

exposure risk.

Personal Protective Equipment (PPE)
A multi-layered PPE strategy is required. All disposable PPE should not be reused.

Eye Protection: Wear chemical safety goggles with side-shields or a full-face shield.

Hand Protection: Two pairs of chemotherapy-rated, chemical-resistant gloves (e.g., nitrile or

neoprene) are mandatory. Gloves must be inspected before use and changed immediately

upon contamination.

Body Protection: An impervious, flame-retardant laboratory coat or gown resistant to

chemical permeation is required. Coveralls should be worn over long-sleeved shirts and long

pants.
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Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or biological safety cabinet, a suitable respirator (e.g., N95 or a respirator with an E-type filter

for acidic gases) is necessary to prevent inhalation of aerosols or vapors.

Experimental Workflow
All handling of MRTX1133 formic, from receiving to disposal, must be conducted with precision

and care.

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks in a

designated receiving area.

Storage: Store the compound in a tightly sealed container in a cool, well-ventilated, and

secure area, adhering to the specified storage temperatures. It should be stored away from

incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.

Preparation of Workspace: All manipulations, including weighing of the solid and preparation

of solutions, must be conducted within a certified chemical fume hood. The work surface

should be covered with absorbent, plastic-backed paper.

Weighing the Compound: Use a dedicated, calibrated analytical balance inside the fume

hood. Handle the container with care to minimize the creation of dust.

Preparing Solutions: When dissolving the compound, slowly add the solvent to the solid to

prevent splashing.

Decontamination: In case of a spill, decontaminate the area immediately. For small spills,

absorb with an inert, dry material and place in a sealed container for disposal.[1] For larger

spills, evacuate the area and follow institutional emergency procedures.

Waste Disposal: All waste materials, including contaminated PPE, empty vials, and solutions,

must be treated as hazardous waste. Segregate waste into clearly labeled, sealed

containers. Do not mix with non-hazardous waste. Arrange for pickup and disposal through

your institution's Environmental Health and Safety (EHS) office.

Visualizing the Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14762524?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Formic-Acid_2024-05-23.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14762524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the critical steps for the safe handling of MRTX1133 formic.
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Caption: Workflow for Safe Handling of MRTX1133 Formic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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